4-(2-Methylpropyl)-4-(pyrrolidin-1-yl)piperidine

• Molecular Formula: C13H26N2
• Molecular Weight: 210.36 g/mol
• IUPAC Name: 4-(2-methylpropyl)-4-pyrrolidin-1-ylpiperidine
• InChI: InChI=1S/C13H26N2/c1-12(2)11-13(5-7-14-8-6-13)15-9-3-4-10-15/h12,14H,3-11H2,1-2H3
• InChI Key: IKSBOJGMHZEPQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCNCC1)N2CCCC2

Description

4-(2-Methylpropyl)-4-(pyrrolidin-1-yl)piperidine is a synthetic organic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methylpropyl)-4-(pyrrolidin-1-yl)piperidine typically involves the reaction of piperidine with 2-methylpropyl and pyrrolidine under specific conditions. The reaction may require the use of catalysts, solvents, and controlled temperatures to achieve the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

4-(2-Methylpropyl)-4-(pyrrolidin-1-yl)piperidine can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological systems and potential as a biochemical tool.

Medicine: Investigated for its pharmacological properties and potential therapeutic uses.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2-Methylpropyl)-4-(pyrrolidin-1-yl)piperidine involves its interaction with specific molecular targets, such as receptors or enzymes. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives like:

• 4-(2-Methylpropyl)-4-(morpholin-1-yl)piperidine
• 4-(2-Methylpropyl)-4-(piperazin-1-yl)piperidine

Uniqueness

4-(2-Methylpropyl)-4-(pyrrolidin-1-yl)piperidine is unique due to its specific structural features, which may confer distinct pharmacological properties compared to other piperidine derivatives. Its combination of the 2-methylpropyl and pyrrolidin-1-yl groups may result in unique interactions with biological targets.